Cas no 126678-67-9 (Cyclohexanepropanenitrile, b-hydroxy-)
126678-67-9 structure
Product Name:Cyclohexanepropanenitrile, b-hydroxy-
CAS No:126678-67-9
MF:C9H15NO
MW:153.221502542496
CID:1220487
PubChem ID:11789410
Update Time:2025-04-20
Cyclohexanepropanenitrile, b-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanenitrile, b-hydroxy-
- 126678-67-9
- AKOS017515653
- 3-cyclohexyl-3-hydroxypropanenitrile
- SCHEMBL4983448
- EN300-764718
-
- Inchi： 1S/C9H15NO/c10-7-6-9(11)8-4-2-1-3-5-8/h8-9,11H,1-6H2
- InChI Key： JTCALPNCEVCXLU-UHFFFAOYSA-N
- SMILES： OC(CC#N)C1CCCCC1
Computed Properties
- Exact Mass: 153.11545
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Cyclohexanepropanenitrile, b-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764718-1.0g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 1.0g |
$414.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.05g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.05g |
$348.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.1g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.1g |
$364.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.25g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.25g |
$381.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.5g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.5g |
$397.0 | 2024-05-22 | |
| Enamine | EN300-764718-2.5g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 2.5g |
$810.0 | 2024-05-22 | |
| Enamine | EN300-764718-5.0g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 5.0g |
$1199.0 | 2024-05-22 | |
| Enamine | EN300-764718-10.0g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 10.0g |
$1778.0 | 2024-05-22 |
Cyclohexanepropanenitrile, b-hydroxy- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
126678-67-9 (Cyclohexanepropanenitrile, b-hydroxy-) Related Products
- 30683-77-3(2-Hydroxycyclohexanecarbonitrile)
- 63301-31-5(trans-2-hydroxycyclohexanecarbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
